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Cat. No.: S11254927

Azlocillin is a semisynthetic, broad-spectrum antibiotic belonging to the acylureido penicillin class [1]. The

table below summarizes its core technical data.

Property

Description

Generic Name

Drug Class

Chemical
Formula

Average Mass

Approval
Status

Mechanism of
Action

Primary
Indications

Azlocillin [1]
Penicillin antibiotic (acylureido penicillin) [1]

C20H23N506S [1]

461.492 g/mol [1]

Not approved in the US; Status: Investigational/Approved (in other regions) [1]

Bactericidal; binds to Penicillin-Binding Proteins (PBPs), inhibiting the final stage of
bacterial cell wall synthesis (cross-linking of peptidoglycan chains). This leads to cell
lysis and death [1] [2].

Infections caused by Pseudomonas aeruginosa, Escherichia coli, and Haemophilus
influenzae [1].
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| Pharmacokinetics | ¢« Absorption: Not significantly absorbed from the GI tract; administered
intravenously. * Protein Binding: 20-46% [1]. « Half-Life: Mean elimination half-life is 1.3 to 1.5 hours,

prolonged in patients with renal impairment [1]. |

Mechanism of Action and Resistance

The bactericidal action of Azlocillin, like other B-lactam antibiotics, is driven by its ability to disrupt

bacterial cell wall synthesis [2].
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Azlocillin's bactericidal mechanism involves binding to PBPs, inhibiting cell wall synthesis, and causing

bacterial lysis [1] [2].
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A significant challenge with Azlocillin is bacterial resistance, primarily mediated by B-lactamase enzymes
that hydrolyze its -lactam ring. Other resistance mechanisms include altered PBPs with reduced binding

affinity and efflux pumps that reduce drug concentration [2].

Related Antibiotics and Distinctions

Azlocillin is part of a broader group of penicillins. The table below distinguishes it from Mezlocillin (a

closely related acylureido penicillin) and Flucloxacillin (a narrow-spectrum penicillinase-resistant

penicillin).
e - . Clinical PK/PD
Antibiotic Spectrum & Key Features Primary Indications . .
Considerations
Azlocillin Extended-spectrum; Serious Gram-negative  Renal elimination; dose
particularly potent against P. infections, especially adjustment needed in
aeruginosa [1]. Pseudomonas [1]. impairment [1].
Mezlocillin Broad-spectrum; active Variety of bacterial Poor oral absorption;

Flucloxacillin

against various Gram-
negative and Gram-positive
aerobes/anaerobes [3].

Narrow-spectrum;
penicillinase-resistant. Not
active against MRSA [4].

infections; used in
pregnancy for
pyelonephritis,
endometritis [3].

Skin/soft tissue
infections caused by
Gram-positive bacteria
(e.g., MSSA) [4].

Key Experimental Protocols

For researchers, here are methodologies from studies on related penicillins that could be adapted for

Azlocillin research.

excreted in urine and bile

[3].

PK highly variable in
critically ill; continuous
infusion (e.g., 6-24 g/24h)
optimizes time above MIC

[5] [6].
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¢ Population Pharmacokinetic Modeling [5]: A prospective, observational study design can be used
to collect serial blood samples from patients receiving the drug. Concentrations are quantified using
validated techniques like UPLC-MSIMS. Data is analyzed with Bayesian modeling software (e.g.,
EDSIM++) to develop a population PK model, identifying covariates like renal function that influence
drug exposure.

¢ Protein Binding Determination [6]: The unbound (pharmacologically active) fraction of a drug in
serum can be determined using ultrafiltration. Total and unbound concentrations are measured, and
protein binding variability is correlated with clinical variables like serum albumin levels.

¢ Monte Carlo Dosing Simulations [5]: To predict optimal dosing regimens, use software (e.g.,
MicLab) to simulate drug exposure in thousands of virtual patients. The goal is to determine the dose
that maximizes the probability of achieving the PK/PD target (e.g., fT>MIC).

Research Implications and Future Directions

Although not US-approved and with use likely limited by resistance, Azlocillin remains a valuable subject

for antimicrobial research [2]. Key areas include:

e Combination Therapies: Studying Azlocillin with novel 3-lactamase inhibitors to overcome
resistance.

e PKIPD in Special Populations: Investigating dosing optimizations for critically ill or other special
patient groups.

e Mechanism of Action Studies: Further exploration of PBP interactions can inform the design of new
B-lactam antibiotics.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Available at: [https://www.smolecule.com/products/b11254927#what-is-fuzlocillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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